Cas no 1858890-98-8 (Sodium 1-cyanoethane-1-sulfinate)

Sodium 1-cyanoethane-1-sulfinate is a sulfinate salt characterized by its cyano and sulfinate functional groups, offering versatile reactivity in organic synthesis. Its structure enables nucleophilic sulfinylation reactions, making it a valuable intermediate for constructing sulfoxides, sulfones, and other sulfur-containing compounds. The compound exhibits good solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. Its stability under mild conditions allows for controlled reactivity, while the cyano group provides additional functionalization opportunities. This reagent is particularly useful in pharmaceutical and agrochemical research, where precise sulfur incorporation is required. Handling should follow standard precautions for sulfinate salts to ensure safety and optimal performance.
Sodium 1-cyanoethane-1-sulfinate structure
1858890-98-8 structure
Product Name:Sodium 1-cyanoethane-1-sulfinate
CAS No:1858890-98-8
MF:C3H4NNaO2S
MW:141.124130249023
CID:5743757
PubChem ID:130964123
Update Time:2025-07-18

Sodium 1-cyanoethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

    • Sodium 1-cyanoethane-1-sulfinate
    • 1858890-98-8
    • Sodium1-cyanoethane-1-sulfinate
    • EN300-723396
    • 1-cyanoethanesulfinate
    • Inchi: 1S/C3H5NO2S.Na/c1-3(2-4)7(5)6;/h3H,1H3,(H,5,6);/q;+1/p-1
    • InChI Key: XGLDWTDYDCXAKV-UHFFFAOYSA-M
    • SMILES: S(C(C#N)C)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 140.98604383g/mol
  • Monoisotopic Mass: 140.98604383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1Ų

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Sodium 1-cyanoethane-1-sulfinate Related Literature

Additional information on Sodium 1-cyanoethane-1-sulfinate

Professional Introduction to Sodium 1-cyanoethane-1-sulfinate (CAS No. 1858890-98-8)

Sodium 1-cyanoethane-1-sulfinate (CAS No. 1858890-98-8) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and has been explored in multiple research domains.

The molecular structure of Sodium 1-cyanoethane-1-sulfinate consists of a sulfinate group attached to an ethylene backbone, with a cyano functional group at one end. This configuration imparts distinct reactivity and solubility characteristics, making it a valuable intermediate in organic synthesis. The sulfinate moiety is particularly notable for its ability to participate in nucleophilic substitution reactions, while the cyano group offers opportunities for further functionalization through reduction or hydrolysis.

In recent years, the applications of Sodium 1-cyanoethane-1-sulfinate have expanded significantly, particularly in the development of novel pharmaceutical agents. Researchers have leveraged its reactivity to synthesize complex molecules that exhibit promising biological activities. For instance, studies have demonstrated its utility in constructing heterocyclic compounds, which are known for their therapeutic potential in treating various diseases.

One of the most compelling aspects of Sodium 1-cyanoethane-1-sulfinate is its role in the synthesis of bioactive molecules. The compound's ability to serve as a versatile building block has enabled the creation of novel scaffolds for drug discovery. Recent advancements in medicinal chemistry have highlighted its importance in designing small-molecule inhibitors targeting specific enzymatic pathways. These inhibitors hold promise for treating conditions such as cancer, inflammation, and neurodegenerative disorders.

The sulfinate group in Sodium 1-cyanoethane-1-sulfinate is particularly interesting from a mechanistic standpoint. It can act as both an electrophile and a nucleophile, depending on the reaction conditions. This dual functionality makes it an attractive candidate for constructing complex molecular architectures with high precision. Additionally, the cyano group can be readily modified, allowing researchers to fine-tune the properties of derived compounds for optimal biological activity.

Recent studies have also explored the use of Sodium 1-cyanoethane-1-sulfinate in polymer chemistry. Its incorporation into polymer backbones has led to materials with enhanced thermal stability and mechanical strength. These properties make it particularly useful in developing advanced materials for industrial applications, such as high-performance coatings and adhesives.

The synthesis of Sodium 1-cyanoethane-1-sulfinate itself is a testament to the ingenuity of modern chemical synthesis techniques. While traditional methods may involve multi-step processes, recent innovations have streamlined its production, making it more accessible for research and industrial purposes. Advances in catalytic systems and green chemistry principles have further improved the efficiency and sustainability of its synthesis.

In conclusion, Sodium 1-cyanoethane-1-sulfinate (CAS No. 1858890-98-8) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex challenges. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical community.

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